![molecular formula C15H14BrN3O3S B2686777 4-((4-Bromophenyl)sulfonyl)-1-(pyridin-2-yl)piperazin-2-one CAS No. 2318928-66-2](/img/structure/B2686777.png)
4-((4-Bromophenyl)sulfonyl)-1-(pyridin-2-yl)piperazin-2-one
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Description
4-((4-Bromophenyl)sulfonyl)-1-(pyridin-2-yl)piperazin-2-one, also known as BPIP, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Anticancer Activity
A novel series of compounds related to "4-((4-Bromophenyl)sulfonyl)-1-(pyridin-2-yl)piperazin-2-one" have shown potential anticancer activity. Notably, the synthesis of 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides and their in vitro evaluation against cancer cell lines have revealed promising results, especially against leukemia, colon cancer, and melanoma, indicating the compound's significant therapeutic potential (Szafrański & Sławiński, 2015).
Antimicrobial and Antifungal Activities
Research on derivatives containing the sulfonyl moiety, such as in "this compound," has also demonstrated effective antimicrobial activities. For instance, novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives have shown promising results against microbial strains, highlighting their potential as antimicrobial agents (Ammar et al., 2004).
Ionic Liquid Crystals and Supramolecular Complexes
The design of ionic liquid crystals using piperazinium cations, which are structurally similar to "this compound," has been explored for various applications, including materials science. These studies have led to the development of compounds with rich mesomorphic behavior, suitable for advanced material applications (Lava, Binnemans, & Cardinaels, 2009). Additionally, the synthesis of supramolecular complexes using sulfadiazine and pyridines has resulted in co-crystals and salts with unique hydrogen-bond motifs, demonstrating their versatility in crystal engineering (Elacqua et al., 2013).
In Vitro Antiproliferative Activity
The synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and their in vitro evaluation for antiproliferative activity against human cancer cell lines have further emphasized the potential of "this compound" related compounds in cancer therapy. Certain derivatives have shown promising activity, underscoring the need for further research in this direction (Mallesha et al., 2012).
properties
IUPAC Name |
4-(4-bromophenyl)sulfonyl-1-pyridin-2-ylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrN3O3S/c16-12-4-6-13(7-5-12)23(21,22)18-9-10-19(15(20)11-18)14-3-1-2-8-17-14/h1-8H,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGWRSFSQBQIRBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1S(=O)(=O)C2=CC=C(C=C2)Br)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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